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Compound of Interest

Compound Name: Cinoctramide

Cat. No.: B1606319

Despite a thorough investigation of scientific literature and patent databases, detailed
information regarding the discovery, synthesis, and pharmacological profile of cinoctramide
remains largely unavailable in the public domain. This technical overview serves to consolidate
the limited existing data and highlight the current knowledge gaps surrounding this particular
chemical entity.

Cinoctramide, chemically identified as octahydro-1-(3,4,5-trimethoxycinnamoyl)azocine,
possesses a structure that suggests potential pharmacological activity, combining a substituted
cinnamic acid moiety with an azocine ring. However, the original research detailing its
synthesis, the scientists and institutions behind its discovery, and its initial biological evaluation
are not readily accessible in prominent scientific journals or patent filings.

Chemical Structure and Properties

Property Value

IUPAC Name ;:((Ea:]z-zt-::rr:(;l-yl)-S-(B,4,5-trimethoxyphenyl)prop-
Molecular Formula C19H27NO4

Molecular Weight 333.42 g/mol

CAS Number 28598-08-5
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Synthesis

While the specific, original synthesis protocol for cinoctramide could not be located, its
structure suggests a plausible synthetic route involving the condensation of 3,4,5-
trimethoxycinnamoy! chloride with azocane (octahydroazocine). This type of amide bond
formation is a common reaction in medicinal chemistry.

A generalized synthetic pathway can be proposed as follows:
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Figure 1: A plausible synthetic pathway for cinoctramide.

Pharmacological Profile

Information regarding the pharmacological activity, mechanism of action, and potential
therapeutic applications of cinoctramide is not available in the reviewed scientific literature.
The 3,4,5-trimethoxycinnamoyl moiety is found in other compounds with diverse biological
activities, but this does not allow for specific conclusions about cinoctramide itself.

Conclusion

The history of the discovery and synthesis of cinoctramide is not well-documented in
accessible scientific and patent literature. While its chemical structure is known, the absence of
published research on its synthesis, pharmacology, and toxicology means that a
comprehensive technical guide cannot be constructed at this time. Further investigation into
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older, less-digitized chemical archives or internal company documents, if they exist, would be
necessary to uncover the origins and scientific journey of this compound.

Due to the limited availability of information on cinoctramide, we are unable to provide a more
in-depth analysis. However, we would be pleased to generate a detailed technical guide on a
more extensively researched compound with a similar structural motif, should you be
interested.

 To cite this document: BenchChem. [Cinoctramide: Unraveling a Limited Scientific History].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606319#cinoctramide-discovery-and-synthesis-
history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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